Cas no 94-56-4 (Acetic acid,2-[(2-aminophenyl)thio]-)

• Product Name: Acetic acid,2-[(2-aminophenyl)thio]-
• CAS No: 94-56-4
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 797106
• PubChem ID: 4739501
• Update Time: 2025-05-23

Acetic acid,2-[(2-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2-aminophenyl)thio]-
• 4-chloro-benzotrifluoride
• Aceticacid, [(2-aminophenyl)thio]- (9CI)
• Acetic acid, [(o-aminophenyl)thio]-(6CI,8CI)
• [(o-Aminophenyl)thio]acetic acid
• SCHEMBL7402835
• AT20950
• 2-(2-aminophenyl)sulfanylacetic Acid
• 94-56-4
• 2-((2-Aminophenyl)thio)acetic acid
• BS-33254
• 2-(2-AMINOPHENYLTHIO)ACETIC ACID
• MFCD06740828
• 2-((2-Aminophenyl)thio)aceticacid
• 2-[(2-aminophenyl)sulfanyl]acetic acid
• AKOS000180961

• Inchi： 1S/C8H9NO2S/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5,9H2,(H,10,11)
• InChI Key： UQDYTUWNBVAHEE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 183.035
• Monoisotopic Mass: 183.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2
• XLogP3: 1.3

Additional information on Acetic acid,2-[(2-aminophenyl)thio]-

Comprehensive Guide to Acetic acid,2-[(2-aminophenyl)thio]- (CAS No. 94-56-4): Properties, Applications, and Market Insights

Acetic acid,2-[(2-aminophenyl)thio]- (CAS No. 94-56-4) is a specialized organic compound with a unique molecular structure that combines acetic acid and an aminophenylthio group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "Acetic acid,2-[(2-aminophenyl)thio]- uses", "CAS 94-56-4 properties", and "synthesis of 2-[(2-aminophenyl)thio]acetic acid", highlighting its growing relevance in scientific and industrial communities.

The chemical structure of Acetic acid,2-[(2-aminophenyl)thio]- features a thioether linkage (-S-) connecting the acetic acid moiety to the 2-aminophenyl group, which contributes to its distinct chemical reactivity. This structural arrangement enables the compound to participate in various organic reactions, making it valuable for synthesizing more complex molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in developing compounds with antimicrobial and anti-inflammatory properties. The increasing interest in green chemistry has also led to investigations into more sustainable synthesis routes for this compound.

In pharmaceutical applications, Acetic acid,2-[(2-aminophenyl)thio]- serves as a key intermediate in the production of several therapeutic agents. Its molecular framework allows for modifications that can enhance drug bioavailability and target specificity. The compound's ability to form stable complexes with various metal ions has also sparked interest in medicinal chemistry, particularly in designing metal-based therapeutics. These applications align with current healthcare trends focusing on personalized medicine and targeted drug delivery systems.

The agrochemical industry utilizes Acetic acid,2-[(2-aminophenyl)thio]- in developing novel crop protection agents. Its structural features contribute to the creation of compounds with improved pesticidal activity and environmental profiles. With the global push toward sustainable agriculture and reduced chemical footprints, researchers are examining how derivatives of this compound can offer effective pest control while minimizing ecological impact. This aligns with frequent search queries about "eco-friendly agrochemicals" and "biodegradable pesticides" in current agricultural discourse.

Material science has found innovative uses for Acetic acid,2-[(2-aminophenyl)thio]- in polymer modification and surface functionalization. The compound's reactive groups enable it to act as a cross-linking agent or modifier in various polymeric systems. Recent advancements in smart materials and functional coatings have incorporated derivatives of this chemical to achieve specific material properties, responding to industry demands for more advanced and specialized materials.

From a market perspective, the demand for Acetic acid,2-[(2-aminophenyl)thio]- has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Industry reports indicate increasing investments in research and development involving this compound, especially in applications related to biomedical engineering and advanced materials. The compound's versatility makes it attractive for companies looking to develop proprietary products with enhanced performance characteristics.

Quality control and analytical methods for Acetic acid,2-[(2-aminophenyl)thio]- have evolved significantly, with modern techniques like HPLC and mass spectrometry ensuring high purity standards. These advancements address common concerns about compound characterization and impurity profiling, topics frequently searched by quality assurance professionals and researchers working with this material.

Environmental and safety considerations for handling Acetic acid,2-[(2-aminophenyl)thio]- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper storage and handling procedures are recommended to maintain compound integrity and ensure workplace safety. These precautions align with growing industry focus on laboratory safety standards and responsible chemical management practices.

The future outlook for Acetic acid,2-[(2-aminophenyl)thio]- appears promising, with ongoing research exploring novel applications in biotechnology and nanomaterials. As scientific understanding of its properties deepens, new opportunities continue to emerge across various high-tech industries. The compound's adaptability to different chemical modifications positions it as a valuable asset in addressing current and future challenges in multiple scientific and industrial domains.